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Compound of Interest

Compound Name: Methylamine

Cat. No.: B109427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of methylamine solutions. The information is curated for professionals in research,
science, and drug development who utilize methylamine in their work. This document presents
quantitative data in structured tables, details relevant experimental protocols, and offers visual
representations of experimental workflows.

Physical and Chemical Properties

Methylamine (CHsNH:) is the simplest primary amine, existing as a colorless gas at standard
temperature and pressure.[1][2] It is typically supplied as a liquefied compressed gas or as an
aqueous solution, commonly in concentrations of 33-40%.[3] The solutions are colorless to
yellow and possess a characteristic fishy or ammonia-like odor.[1][4]

Methylamine is highly soluble in water, with a reported solubility of 108g per 100g of water at
25°C.[5][6] It is also soluble in various organic solvents, including ethanol, ether, benzene, and
acetone.[5][6][7] Aqueous solutions of methylamine can form crystalline hydrates upon
cooling, specifically CH3NH2:3H20.[7]

Table 1: General Physicochemical Properties of Methylamine
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Property Value Source(s)
Molecular Formula CHsN [7]
Molecular Weight 31.06 g/mol [4107]
Melting Point -93.5°C [3]

Boiling Point -6.3 °C [51[6]

pKa of Conjugate Acid 106 - 10,66 (EI]

(CHs3NHs*)

Vapor Pressure (anhydrous)

2650 mm Hg at 25 °C

[1]

Autoignition Temperature

430 °C (806 °F)

[4]

Flash Point (30% solution)

1.1 °C (34 °F)

[1]

Lower Explosive Limit

4.3%

[4]

Upper Explosive Limit

21%

[4]

Properties of Agueous Methylamine Solutions

The properties of aqueous methylamine solutions are highly dependent on concentration and

temperature.

Table 2: Density and Viscosity of Aqueous Methylamine Solutions
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Concentration  Temperature Density Viscosity
Source(s)
(wt%) (°C) (glcm3) (mPa-s)
40% 20 0.901 Not Specified [5][6]
40% 25 0.897 Not Specified [10]
40% Not Specified 0.88 Not Specified [11]
N Varies with Varies with
Not Specified 298.15 K (25 °C) ] ] [12]
concentration concentration
- Varies with Varies with
Not Specified 300.15 K (27 °C) ) ) [12]
concentration concentration

Note: Detailed data on the density and viscosity of various amine solutions at different
concentrations and temperatures are available in the literature and can be modeled using
equations like the modified Rackett equation for density.[13][14]

Table 3: Vapor Pressure of 40 wt% Aqueous Methylamine Solution

Temperature (°C) Vapor Pressure (mmHg)
20 280
40 659

Source:[10]

Table 4: Boiling and Melting Points of 40 wt% Aqueous Methylamine Solution

Property Temperature (°C)
Boiling Point 48
Melting Point -39

Source:[15]
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Experimental Protocols

The determination of the physicochemical properties of methylamine solutions requires
standardized experimental procedures to ensure accuracy and reproducibility. The following
sections detail the methodologies for key experiments.

The density of aqueous amine solutions can be accurately determined using a digital density
meter, following a standard test method such as ASTM D4052 or ASTM D5931.[15][16][17][18]

Experimental Protocol: Density Determination using a Digital Density Meter
o Apparatus: A calibrated digital density meter with a thermostatically controlled sample cell.

o Calibration: The instrument is calibrated with at least two reference standards, typically dry
air and deionized water, at the desired measurement temperature.

o Sample Preparation: The methylamine solution is brought to the measurement temperature.
Care is taken to ensure the sample is homogeneous and free of air bubbles.

o Measurement: The sample is introduced into the measurement cell of the density meter. For
volatile samples like methylamine solutions, this should be done using a syringe to prevent
selective evaporation. The instrument measures the oscillation period of a U-shaped tube
filled with the sample, which is then converted to a density value.

» Data Recording: The density is recorded in g/cm?3 or kg/m 3. Measurements are typically
repeated to ensure precision.[15][16]

The viscosity of methylamine solutions can be measured using various techniques, including
capillary viscometers and rotational viscometers, as outlined in standards like ISO 3104 and
ASTM D445.[19]

Experimental Protocol: Viscosity Determination using a Rotational Viscometer

o Apparatus: A rotational viscometer with a suitable spindle and a temperature-controlled
sample holder.

» Calibration: The viscometer is calibrated using certified viscosity standard fluids.
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o Sample Preparation: A sufficient volume of the methylamine solution is placed in the sample
holder and allowed to equilibrate to the desired temperature.

» Measurement: The selected spindle is immersed in the sample to the specified depth. The
spindle is rotated at a constant speed, and the torque required to overcome the viscous drag
of the fluid is measured. This torque is then used to calculate the dynamic viscosity.

o Data Analysis: The viscosity is recorded in mPa-s or cP. For non-Newtonian fluids,
measurements may be taken at multiple rotational speeds to characterize the shear rate-
dependent viscosity.[19][20]

Several methods are available for measuring vapor pressure, as described in OECD Guideline
104.[1][7][8] The static method is suitable for volatile compounds like methylamine.

Experimental Protocol: Vapor Pressure Determination by the Static Method

o Apparatus: A constant-volume vessel equipped with a pressure transducer and a
temperature sensor, placed in a thermostatically controlled bath. The system must be
vacuum-tight.

o Sample Preparation: A small, degassed sample of the methylamine solution is introduced
into the vessel. The amount should be sufficient to ensure a vapor-liquid equilibrium is
established.

o Measurement: The vessel is evacuated to remove air and then sealed. The temperature of
the bath is set and maintained at the desired level. The pressure inside the vessel is
monitored until it reaches a constant value, which is the equilibrium vapor pressure of the
sample at that temperature.

o Data Collection: Vapor pressure measurements are recorded at several different
temperatures to construct a vapor pressure curve.[1][21]

The boiling point of a liquid can be determined by several methods, including distillation and
the Thiele tube method, as detailed in OECD Guideline 103.[12][22][23][24][25]

Experimental Protocol: Boiling Point Determination using a Thiele Tube
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e Apparatus: A Thiele tube, a thermometer, a small test tube, and a capillary tube sealed at
one end.

o Sample Preparation: A small amount of the methylamine solution is placed in the small test
tube. The sealed capillary tube is inverted and placed inside the test tube with the open end
submerged in the liquid.

o Measurement: The test tube assembly is attached to the thermometer and placed in the
Thiele tube containing a high-boiling point liquid (e.g., mineral oil). The Thiele tube is gently
heated. As the temperature rises, a stream of bubbles will emerge from the capillary tube.
The heating is then stopped.

o Data Recording: The temperature at which the liquid just begins to enter the capillary tube
upon cooling is recorded as the boiling point. The atmospheric pressure should also be
recorded.[12]

The pKa of the conjugate acid of methylamine is typically determined by potentiometric
titration.[26][27][28][29]

Experimental Protocol: pKa Determination by Potentiometric Titration
o Apparatus: A pH meter with a combination pH electrode, a burette, and a magnetic stirrer.

o Reagents: A standardized solution of a strong acid (e.g., HCI) and a standardized solution of
a strong base (e.g., NaOH). The methylamine solution of known concentration.

e Procedure: A known volume of the methylamine solution is placed in a beaker with a
magnetic stir bar. The pH electrode is immersed in the solution. The solution is titrated with
the standardized strong acid, and the pH is recorded after each addition of the titrant. The
titration is continued past the equivalence point.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point. For more precise
results, the first or second derivative of the titration curve can be used to identify the
equivalence point.[26][28]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b109427?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b109427?utm_src=pdf-body
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://enamine.net/public/biology-services/Determining-pKa.pdf
https://dergipark.org.tr/en/download/article-file/3684876
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747999/
https://www.benchchem.com/product/b109427?utm_src=pdf-body
https://www.benchchem.com/product/b109427?utm_src=pdf-body
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://dergipark.org.tr/en/download/article-file/3684876
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A general qualitative and semi-quantitative procedure for determining solubility is as follows.[4]
[30]

Experimental Protocol: Solubility Determination
o Apparatus: Small test tubes, a graduated pipette or syringe, and a vortex mixer or shaker.

e Procedure for Water Solubility: a. Add a known volume or weight of the methylamine
solution to a test tube. b. Add a small, measured volume of deionized water. c. Vigorously
mix the contents. d. Observe if the solution is homogeneous. If not, continue adding
measured volumes of water and mixing until a homogeneous solution is formed or it is clear
that the substance is insoluble at the tested concentrations.

e Procedure for Organic Solvent Solubility: Repeat the above procedure with the desired
organic solvents.

o Data Recording: Record the solubility as grams of solute per 100g of solvent or in other
appropriate units. Note the temperature at which the determination was made.[4]

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the experimental
workflows for determining key physicochemical properties of methylamine solutions.
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Caption: Workflow for Viscosity Measurement.
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Caption: Workflow for pKa Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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